Cas no 861451-58-3 (4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine)

4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine is a specialized pyrimidine derivative featuring a chlorophenyl group, a hydrazinyl moiety, and a trifluoromethyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as a key intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (trifluoromethyl and chlorophenyl) and electron-donating (hydrazinyl) groups enhances its reactivity, making it suitable for further functionalization. Its well-defined molecular structure ensures consistent performance in synthetic pathways, while the trifluoromethyl group may contribute to improved metabolic stability in drug development. This compound is typically handled under controlled conditions due to its reactive hydrazine component.

4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine structure

861451-58-3 structure

Product Name:4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine

CAS No:861451-58-3

MF:C₁₁H₈ClF₃N₄

MW:288.656230926514

MDL:MFCD05861709

CID:3059741

PubChem ID:7018673

Update Time:2025-05-28

4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine
- SB59059
- BBL040197
- 4-(4-CHLOROPHENYL)-2-HYDRAZINO-6-(TRIFLUOROMETHYL)PYRIMIDINE
- 861451-58-3
- AKOS000311315
- MFCD05861709
- C11H8ClF3N4
- DB-016954
- CS-0268175
- STK349987
- EN300-230109
- [4-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]hydrazine
- [4-(4-Chloro-phenyl)-6-trifluoromethyl-pyrimidin-2-yl]-hydrazine
- MDL： MFCD05861709
- Inchi： 1S/C11H8ClF3N4/c12-7-3-1-6(2-4-7)8-5-9(11(13,14)15)18-10(17-8)19-16/h1-5H,16H2,(H,17,18,19)
- InChI Key： QXGHRKULOMIYQV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=C(C(F)(F)F)N=C(NN)N=1

Computed Properties

Exact Mass: 288.0389585Da
Monoisotopic Mass: 288.0389585Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 63.8Å²

4-(4-Chlorophenyl)-2-hydrazinyl-6-(trifluoromethyl)pyrimidine Pricemore >>

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